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Compound of Interest

Compound Name: Solavetivone

Cat. No.: B1203128 Get Quote

Solavetivone is a bicyclic sesquiterpenoid with a characteristic spiro[4.5]decane core

structure. It is produced by various plants of the Solanaceae family, such as potato (Solanum

tuberosum) and tobacco (Nicotiana tabacum), as a defense mechanism against pathogens.[1]

Chemical Identifiers
A summary of the key chemical identifiers for Solavetivone is presented in Table 1.[2][3][4][5]

These identifiers are crucial for unambiguous identification and database searches.
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Identifier Value Source(s)

CAS Number 54878-25-0 [2][3][4][5]

Molecular Formula C₁₅H₂₂O [2][3][4][5]

Molecular Weight 218.34 g/mol [2][3][4][5]

IUPAC Name

(2R,5S,10R)-6,10-dimethyl-2-

(prop-1-en-2-yl)spiro[4.5]dec-

6-en-8-one

[2]

InChI

InChI=1S/C15H22O/c1-

10(2)13-5-6-15(9-13)11(3)7-

14(16)8-12(15)4/h7,12-

13H,1,5-6,8-9H2,2-

4H3/t12-,13-,15-/m1/s1

[2][4]

InChIKey
FGCUSSRGQNHZRW-

UMVBOHGHSA-N
[2][4]

Canonical SMILES
C[C@H]1CC(=O)C=C([C@]12

CC--INVALID-LINK--C(=C)C)C
[4][6]

2D Chemical Structure
2D representation of the Solavetivone molecule.

Biosynthesis of Solavetivone
Solavetivone is synthesized from farnesyl diphosphate (FPP), a common precursor for

sesquiterpenoids.[7] The biosynthesis involves a two-step enzymatic conversion.

Farnesyl Diphosphate (FPP) Premnaspirodiene
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Biosynthetic pathway of Solavetivone from FPP.

Biological Activities of Solavetivone
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Solavetivone exhibits a range of biological activities, primarily related to plant defense. These

properties are also of interest for potential pharmaceutical applications. While extensive

quantitative data is not readily available in public literature, its key activities are summarized

below.

Biological Activity Description

Antimicrobial

Solavetivone has demonstrated activity against

various plant pathogens, including fungi and

bacteria. It is a key component of the

phytoalexin response in Solanaceous plants.

Anti-inflammatory

The compound has been noted for its anti-

inflammatory properties, though the specific

mechanisms and quantitative efficacy are still

under investigation. A plausible mechanism is

the modulation of the NF-κB signaling pathway.

Antioxidant

Solavetivone is reported to possess antioxidant

properties, contributing to its role in mitigating

oxidative stress during pathogen attack.

Putative Anti-inflammatory Signaling Pathway
While the precise anti-inflammatory mechanism of Solavetivone is not yet fully elucidated, a

likely target is the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells)

signaling pathway. This pathway is a central regulator of inflammation, and many natural

products exert their anti-inflammatory effects through its modulation. A proposed mechanism is

depicted below.
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Putative inhibition of the NF-κB signaling pathway by Solavetivone.
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Experimental Protocols
This section provides detailed methodologies for the isolation, synthesis, and biological

evaluation of Solavetivone.

Isolation of Solavetivone from Potato Tubers
The following protocol describes a general procedure for the extraction and isolation of

Solavetivone from potato tubers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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